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Compound of Interest

Compound Name: Fevipiprant

Cat. No.: B1672611 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal safety

during the handling of investigational compounds like Fevipiprant is paramount. Although

Fevipiprant, an antagonist of the prostaglandin D2 receptor 2, was discontinued for asthma

treatment, its use in research settings necessitates strict adherence to safety protocols to

minimize occupational exposure.[1] This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, offering procedural, step-by-

step guidance for laboratory personnel.

Risk Assessment and Occupational Exposure
As an investigational drug, a specific Safety Data Sheet (SDS) with established Occupational

Exposure Limits (OELs) for Fevipiprant is not publicly available. In the absence of this data, it

is crucial to handle Fevipiprant as a potent pharmaceutical compound.[2] Potent compounds

are pharmacologically active and can elicit health effects at low doses.[3] Therefore, a

conservative approach to handling is recommended, assuming a high degree of potency until

more information becomes available.

A risk assessment should be conducted by the institution's environmental health and safety

department to establish internal guidelines for handling Fevipiprant.[4][5] This assessment

should consider the quantity of the compound being handled, the procedures being performed

(e.g., weighing, preparing solutions), and the potential for aerosolization.
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Personal Protective Equipment (PPE)
Recommendations
The selection and proper use of PPE is a critical final barrier to exposure after all other control

measures have been implemented. For handling Fevipiprant powder, the following PPE is

recommended.

PPE Category Recommendation Rationale

Gloves

Double gloving with powder-

free nitrile or neoprene

chemotherapy gloves meeting

ASTM D6978 standards. The

inner glove should be worn

under the gown cuff, and the

outer glove over the cuff.

Prevents skin contact and

absorption. Double gloving

provides an extra layer of

protection in case the outer

glove is breached. Powder-

free gloves are recommended

to avoid aerosolization of the

drug.

Gown

A disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

Protects the body from

contamination with the drug

powder.

Eye and Face Protection

Safety goggles with side

shields or a face shield worn

over safety glasses.

Protects the eyes and face

from splashes or airborne

particles.

Respiratory Protection
A fit-tested N95 or higher-rated

respirator.

Protects against inhalation of

aerosolized drug powder, a

primary route of exposure.

Hair and Shoe Covers
Disposable hair and shoe

covers.

Prevents contamination of hair

and personal footwear and

reduces the tracking of the

compound to other areas.

Experimental Workflow for Handling Fevipiprant
Powder
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The following diagram outlines the procedural workflow for safely handling Fevipiprant powder

in a laboratory setting. This workflow is designed to minimize exposure and ensure a safe

working environment.

Procedural workflow for handling Fevipiprant powder.

Disposal Plan
Proper disposal of Fevipiprant and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable PPE (gloves, gown, respirator, etc.), weighing papers, and any

other contaminated solid materials should be collected in a clearly labeled, sealed hazardous

waste container.

Liquid Waste: Unused solutions of Fevipiprant should be collected in a designated

hazardous waste container. Do not dispose of them down the drain.

Empty Containers: Empty Fevipiprant containers should be triple-rinsed with an appropriate

solvent. The rinsate should be collected as hazardous liquid waste. The rinsed container can

then be disposed of according to institutional guidelines.

Decontamination: All surfaces and equipment that have come into contact with Fevipiprant
should be decontaminated. A suitable solvent should be used to wipe down surfaces, and

the cleaning materials should be disposed of as hazardous waste.

All waste must be disposed of in accordance with local, state, and federal regulations. Consult

your institution's environmental health and safety department for specific guidance on

hazardous waste disposal procedures. Non-hazardous waste, such as outer packaging that

has not been contaminated, can be recycled or disposed of in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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